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Compound of Interest

Compound Name: D-Ribose-d6

Cat. No.: B12392324 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety information and handling precautions for D-Ribose-
d6. As specific safety data for deuterated compounds are often limited, this document

leverages information from the safety data sheets (SDS) of its non-labeled analogue, D-Ribose

(CAS 50-69-1), which is considered toxicologically equivalent for general handling purposes. D-
Ribose-d6 is the deuterium-labeled version of D-Ribose, a naturally occurring monosaccharide

essential for cellular energy production and a fundamental component of RNA.[1][2][3]

Product Identification and Properties
D-Ribose-d6 is primarily used in research, often as a tracer for quantitation in metabolic

studies and drug development processes.[2] While not classified as a hazardous substance,

adherence to good laboratory practices is essential.[4][5]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of D-Ribose.
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Property Value Source(s)

Molecular Formula C₅H₁₀O₅ [6][7][8]

Molecular Weight ~150.13 g/mol (D-Ribose) [3][6][7]

~156.19 g/mol (D-Ribose-d6,

calculated)

Appearance
White to off-white or light

yellow solid/powder
[5][6][7]

Melting Point 87 - 92 °C (188.6 - 197.6 °F) [1][6][7]

Solubility

Soluble in water; partially

soluble in alcohol; insoluble in

ether.

[5][6][9]

Odor Odorless [6][7]

pH Acidic (in solution) [6]

Vapor Pressure No information available [7]

Autoignition Temperature
Not applicable / No data

available
[7]

Toxicological Data
D-Ribose is not classified as a hazardous substance, and no significant acute toxicological

data has been identified.[4][5][10] It is not listed as a carcinogen by IARC, NTP, or OSHA.[4]

The primary health concerns are related to mild irritation upon direct contact or potential effects

from ingesting very large quantities.
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Exposure Route Effect Source(s)

Oral (Ingestion)

May be harmful if large

quantities are swallowed.[11]

Not classified as harmful by

ingestion.[5]

[5][11]

Inhalation
May cause respiratory tract

irritation.[11]
[11]

Skin Contact

Not expected to be a primary

skin irritant.[5] May cause

irritation upon prolonged

contact.[11]

[5][11]

Eye Contact

May cause transient

discomfort, tearing, or redness.

[5]

[5]

A sub-chronic oral toxicity study in rats established a No-Observed-Adverse-Effect Level

(NOAEL) at a dietary concentration corresponding to an average daily intake of 3.6 g/kg body

weight/day for males and 4.4 g/kg for females.[12][13]

Hazard Identification and First Aid
While D-Ribose-d6 is not classified as hazardous, appropriate precautions should be taken.[4]

Emergency First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[6][10] If irritation persists, seek medical attention.[5]

Skin Contact: Wash off with soap and plenty of water.[11][14] Remove any contaminated

clothing.[6] Seek medical attention if irritation develops.[15]

Inhalation: Remove the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[6][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://datasheets.scbt.com/sc-221458.pdf
https://datasheets.scbt.com/sc-221458.pdf
https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://datasheets.scbt.com/sc-221458.pdf
https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://datasheets.scbt.com/sc-221458.pdf
https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://datasheets.scbt.com/sc-221458.pdf
https://datasheets.scbt.com/sc-221458.pdf
https://pubmed.ncbi.nlm.nih.gov/17011102/
https://www.researchgate.net/publication/6783961_Sub-chronic_13-week_oral_toxicity_study_with_D-ribose_in_Wistar_rats
https://www.benchchem.com/product/b12392324?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/de/sds/SIGMA/R7500?userType=undefined
https://www.fishersci.co.uk/store/msds?partNumber=11483863&productDescription=25GR+D-%28-%29-Ribose&countryCode=GB&language=en
https://westliberty.edu/health-and-safety/files/2017/07/D-Ribose.pdf
https://datasheets.scbt.com/sc-221458.pdf
https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://www.cdhfinechemical.com/images/product/msds/19_303150566_D-RIBOSECASNO50-69-1MSDS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11483863&productDescription=25GR+D-%28-%29-Ribose&countryCode=GB&language=en
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1306.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11483863&productDescription=25GR+D-%28-%29-Ribose&countryCode=GB&language=en
https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting.[15] Rinse mouth with water and have the victim drink

water (two glasses at most).[4][14] Never give anything by mouth to an unconscious person.

[11] Consult a physician if feeling unwell or if large quantities are ingested.[4]

Handling and Storage
Proper handling and storage are crucial to maintain product integrity and ensure laboratory

safety.

Precautions for Safe Handling
Avoid contact with skin, eyes, and clothing.[6][7]

Avoid breathing dust; do not create dust clouds, which can form explosive mixtures with air.

[5][15]

Use in a well-ventilated area and provide appropriate exhaust ventilation where dust is

formed.[11][15]

Handle in accordance with good industrial hygiene and safety practices.[6][11] Wash hands

thoroughly after handling and before breaks.[11][15]

Do not eat, drink, or smoke when using this product.[6]

Conditions for Safe Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][11][15]

Store at room temperature or as recommended by the supplier (e.g., 2-8°C).[9][11]

Protect from moisture.[11]

Incompatible materials include strong oxidizing agents.[7][10]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are necessary to minimize

exposure.
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Control Recommendation Source(s)

Engineering Controls

Use in a well-ventilated area.

Local exhaust ventilation is

recommended where dust is

generated.

[8][11][15]

Eye/Face Protection

Wear safety glasses with side-

shields (or goggles)

conforming to EN166 (EU) or

NIOSH (US) standards.

[6][11][14][15]

Hand Protection

Wear protective gloves (e.g.,

nitrile rubber, neoprene).

Inspect gloves before use and

dispose of contaminated

gloves properly.

[6][14][15]

Skin/Body Protection

Wear a lab coat or appropriate

protective clothing to prevent

skin exposure.

[6][11]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If dust is

generated, use a NIOSH/CEN

approved particulate respirator

or dust mask.

[4][11][14]

Experimental Protocols and Applications
Detailed experimental protocols for D-Ribose-d6 are application-specific and are not provided

in safety data sheets. As a stable isotope-labeled compound, its primary role is in research and

development, particularly in:

Metabolic Flux Analysis: Tracing the fate of ribose through various biochemical pathways.

Pharmacokinetic Studies: Used as an internal standard for mass spectrometry to quantify the

concentration of a drug or its metabolites in biological samples.[2]
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Enzyme Mechanism Studies: Investigating the kinetics and mechanisms of enzymes that

process ribose or ribose-containing molecules.

Researchers must develop specific protocols based on their experimental design, incorporating

the safety and handling precautions outlined in this guide.

Biochemical Context and Logical Relationships
D-Ribose is a central molecule in cellular metabolism. It is the core structural component of

ribonucleic acid (RNA) and adenosine triphosphate (ATP), the primary energy currency of the

cell. The diagram below illustrates its fundamental role.

Biochemical Role of D-Ribose

Glucose Pentose Phosphate
Pathway (PPP)

Metabolized via Ribose-5-PhosphateProduces

Purine & Pyrimidine
Nucleotides

Precursor for

Coenzymes
(NAD+, FAD)

Precursor for

RNABuilding block of

ATP
(Energy Currency)

Building block of

Click to download full resolution via product page

Caption: The central role of D-Ribose in cellular metabolism.

Standard Laboratory Workflow
The following workflow diagram outlines the standard procedure for handling a stable, non-

hazardous chemical powder like D-Ribose-d6 in a research setting.
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General Handling Workflow for D-Ribose-d6

Preparation

Handling
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6. Clean Work Area
& Equipment

7. Store Securely
per SDS

8. Doff & Dispose
of PPE

9. Dispose of Waste
(Follow Regulations)
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Caption: Standard laboratory workflow for handling chemical powders.
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Accidental Release and Disposal
Accidental Release Measures

Personal Precautions: Ensure adequate ventilation.[6] Avoid dust formation.[11]

Containment and Cleanup: Use appropriate tools (e.g., shovel, sweep) to collect the spilled

solid into a suitable container for disposal.[6][15] Avoid letting the product enter drains.[4][14]

Finish cleaning by spreading water on the contaminated surface if appropriate.[15]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.[5][11]

It may be possible to offer surplus and non-recyclable solutions to a licensed disposal

company.[11]

Fire-Fighting Measures
Flammability: D-Ribose is a combustible solid but may be difficult to ignite.[5] Finely

distributed dust can form explosive mixtures with air.[4][5]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[11][15]

Hazardous Combustion Products: May include carbon monoxide (CO) and carbon dioxide

(CO₂).[7][11]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[11][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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